2-[(1R,3R)-3-Acetyl-2,2-dimethylcyclobutyl]-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]acetamide

• IUPAC Name: 2-[(1R,3R)-3-acetyl-2,2-dimethylcyclobutyl]-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]acetamide
• InChI: InChI=1S/C19H23FN2O3/c1-11(23)15-8-12(19(15,2)3)9-17(24)21-16-10-22(18(16)25)14-6-4-13(20)5-7-14/h4-7,12,15-16H,8-10H2,1-3H3,(H,21,24)/t12-,15+,16?/m1/s1
• InChI Key: GIACQHYKCROQJH-AVPQSEQGSA-N
• Canonical SMILES: CC(=O)C1CC(C1(C)C)CC(=O)NC2CN(C2=O)C3=CC=C(C=C3)F
• Isomeric SMILES: CC(=O)[C@@H]1C[C@@H](C1(C)C)CC(=O)NC2CN(C2=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H23FN2O3
• Molecular Weight: 346.4 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a cyclobutyl ring, an acetyl group, a fluorophenyl group, and an azetidinone group. These types of compounds are often synthesized for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using spectroscopic techniques such as NMR and IR spectroscopy. These techniques can provide information about the types of bonds and functional groups present in the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the acetyl group might undergo nucleophilic acyl substitution reactions, while the azetidinone group might participate in ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would likely be determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, it might interact with specific biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s always important to handle chemicals with care and to follow appropriate safety protocols.

Future Directions

Future research on this compound might involve further studying its synthesis, properties, and potential applications. It could also involve investigating its mechanism of action if it’s intended to be a drug.